(2S)-2-(Boc-amino)-6-heptenoic acid

• IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hept-6-enoic acid
• InChI: InChI=1S/C12H21NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key: WPKPUPUWFHDYRR-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCC=C)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCCC=C)C(=O)O
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

“(2S)-2-(Boc-amino)-6-heptenoic acid” is a compound that involves the use of a Boc (tert-butoxycarbonyl) protecting group. The Boc group is commonly used in peptide synthesis to protect the terminal amine of the peptide. This compound is an example of a Boc-protected amino acid.

Synthesis Analysis

The synthesis of N-protected amino esters, such as “(2S)-2-(Boc-amino)-6-heptenoic acid”, is achieved via a chemo-selective Buchwald Hartwig cross-coupling reaction using PEPPSI-IPr Pd-catalyst. This process creates functionally and structurally diverse amino ester molecules by individually cross-coupling eight aryl halo esters and three different secondary amines.

Molecular Structure Analysis

The molecular structure of “(2S)-2-(Boc-amino)-6-heptenoic acid” involves a Boc group attached to an amino acid. The Boc group is a carbamate, which means it has a carbonyl (C=O) group and an alkyl group attached to a nitrogen atom.

Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of “(2S)-2-(Boc-amino)-6-heptenoic acid” is the Buchwald Hartwig cross-coupling reaction. This reaction is used to create a variety of functionally and structurally diverse amino ester molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2S)-2-(Boc-amino)-6-heptenoic acid” would depend on the specific structure of the compound. As a Boc-protected amino acid, it would have properties common to other similar compounds, such as stability under certain conditions and reactivity with specific reagents.

Scientific Research Applications

Peptide Synthesis and Stapled Peptides

• Researchers often use this compound to prepare stapled peptides through a ring-closing metathesis reaction. .

Amino Acid Derivatives in Medicinal Chemistry

• Medicinal chemists explore modifications of this scaffold to enhance bioactivity, improve pharmacokinetics, or target specific protein interactions. .

Bioconjugation and Targeted Delivery

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Mechanism of Action

The mechanism of action for the synthesis of “(2S)-2-(Boc-amino)-6-heptenoic acid” involves a chemo-selective Buchwald Hartwig cross-coupling reaction. The Boc group is added to the amino acid with Di-tert-butyl dicarbonate (Boc anhydride) and a suitable base. The Boc protecting group is then removed by exposing the Boc-protected residue on the chain to a strong acid.

Safety and Hazards

As with any chemical compound, handling “(2S)-2-(Boc-amino)-6-heptenoic acid” would require appropriate safety measures. While specific safety data for this compound is not available in the retrieved sources, general precautions for handling Boc-protected amino acids should be followed.